Cas no 32253-83-1 (2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 32253-83-1
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• MDL: MFCD00129579
• CID: 2821994
• PubChem ID: 3806888
• Update Time: 2025-11-01

2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• (E)-3-ethoxy-2-[(4-methylphenyl)sulfonyl]-2-propenenitrile
• FE169053
• 2-(p-tolylsulfonyl)-2-cyanovinyl ethyl ether
• 3-ETHOXY-2-(4-METHYLBENZENESULFONYL)PROP-2-ENENITRILE
• Maybridge1_004635
• 3-ETHOXY-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• AKOS030240428
• 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]-
• 32253-83-1
• DTXSID20396699

• MDL： MFCD00129579
• Inchi： 1S/C12H13NO3S/c1-3-16-9-12(8-13)17(14,15)11-6-4-10(2)5-7-11/h4-7,9H,3H2,1-2H3
• InChI Key： GNNXZSXVDRKEBX-UHFFFAOYSA-N
• SMILES： S(C(C#N)=COCC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 251.06161445Da
• Monoisotopic Mass: 251.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 75.5Ų

Additional information on 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]-

Comprehensive Overview of 2-Propenenitrile, 3-Ethoxy-2-[(4-Methylphenyl)sulfonyl]- (CAS No. 32253-83-1)

2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- (CAS No. 32253-83-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, also known as Ethyl 3-(4-methylphenylsulfonyl)acrylonitrile, is characterized by its unique structural features, which include a nitrile group, an ethoxy substituent, and a sulfonyl group attached to a phenyl ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various research and industrial purposes.

The molecular formula of 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- is C₁₄H₁₅NO₄S, and its molecular weight is approximately 297.34 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties are crucial for its handling and application in laboratory settings.

In the pharmaceutical industry, 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anticancer activity by inhibiting specific enzymes involved in tumor growth and metastasis.

The sulfonyl group in 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- plays a crucial role in enhancing the compound's biological activity. Sulfonyl groups are known for their ability to improve the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. Additionally, the nitrile group can be converted into other functional groups through various chemical reactions, such as hydrolysis or reduction, which can further expand its utility in medicinal chemistry.

In materials science, 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- has been investigated for its potential applications in polymer synthesis. The presence of the nitrile group allows for the formation of polymers with unique mechanical and thermal properties. For example, a study published in the Journal of Polymer Science demonstrated that copolymers containing this compound exhibit enhanced thermal stability and mechanical strength compared to traditional polymers.

The synthetic route for preparing 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- involves several steps. One common method involves the reaction of ethyl acrylate with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium cyanide to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are essential when handling 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 2-Propenenitrile, 3-ethoxy-2-[(4-methylphenyl)sulfonyl]- (CAS No. 32253-83-1) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and chemical properties make it an important molecule for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.